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Compound of Interest

Compound Name: 3-Chloro-4-phenylbenzaldehyde

CAS No.: 57592-44-6

Cat. No.: B2754342 Get Quote

CAS Registry Number: 57592-44-6 Synonyms: 3-Chloro-4-biphenylcarboxaldehyde; 2-Chloro-

4-formylbiphenyl (IUPAC variation based on biphenyl numbering) Chemical Formula: C₁₃H₉ClO

Molecular Weight: 216.66 g/mol

Executive Summary & Application Context
3-Chloro-4-phenylbenzaldehyde is a specialized halogenated biphenyl intermediate used

primarily in medicinal chemistry and materials science. Its structural duality—featuring a

reactive aldehyde handle and a chlorinated biphenyl core—makes it a critical building block for:

Suzuki-Miyaura Cross-Coupling: The aryl chloride motif allows for further functionalization,

although the aldehyde is the primary electrophile in condensation reactions.

Drug Discovery: Used as a scaffold for synthesizing biaryl-based enzyme inhibitors and

receptor antagonists where lipophilicity (logP) modulation is required.

Material Synthesis: Precursor for liquid crystals and organic light-emitting diodes (OLEDs)

requiring rigid biphenyl systems.

Critical Safety Note: Unlike common benzaldehydes, the biphenyl core increases lipophilicity

and potential bioaccumulation, while the ortho-chloro substitution (relative to the phenyl ring)

introduces steric strain and unique reactivity patterns.
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Hazard Identification & Mechanistic Analysis
This section analyzes the causality of hazards based on the molecule's pharmacophore and

physicochemical properties, rather than simply listing GHS codes.

GHS Classification (Derived & Verified)
Hazard Category GHS Code Signal Word Mechanistic Basis

Skin Irritation H315 Warning

Lipophilic biphenyl

structure facilitates

dermal penetration;

aldehyde group reacts

with skin proteins

(Schiff base

formation).

Eye Irritation H319 Warning

Direct lacrimator

potential typical of

halogenated

benzaldehydes.

STOT - SE 3 H335 Warning

Respiratory tract

irritation caused by

inhalation of

dust/vapor.[1]

Acute Toxicity (Oral) H302 Warning

Estimated LD50 <

2000 mg/kg based on

chlorobenzaldehyde

analogs.

Structural Alerts & Reactivity
Oxidation Sensitivity: The aldehyde moiety (-CHO) is prone to autoxidation to the

corresponding carboxylic acid (3-chloro-4-phenylbenzoic acid) upon exposure to air. This

reaction is accelerated by light and trace metals.

Thermal Instability: Halogenated aldehydes can decompose to release Hydrogen Chloride

(HCl) and Carbon Monoxide (CO) at high temperatures (>150°C).
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Environmental Persistence: The chlorinated biphenyl core resists rapid biodegradation,

posing a potential chronic risk to aquatic environments (Category Acute 2/Chronic 2

inferred).

Experimental Protocols: Handling & Storage
To maintain chemical integrity and operator safety, the following "Self-Validating" protocols

must be employed. A self-validating system includes checkpoints to verify the success of the

step.

Storage & Stability Protocol
Objective: Prevent autoxidation and hydrolysis.

Atmosphere: Store under Argon (Ar) or Nitrogen (N₂). Argon is preferred due to its higher

density, blanketing the solid more effectively.

Temperature: Refrigerate at 2–8°C.

Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

Validation Check: Before use, obtain a ¹H-NMR spectrum. A singlet appearing near 12–13

ppm indicates the formation of the carboxylic acid impurity (oxidation has occurred).

Synthesis & Handling Workflow
The following diagram illustrates the decision logic for handling this compound in a synthesis

environment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2754342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagent Retrieval

Check Seal Integrity
(Parafilm/Tape)

Open in Fume Hood

Intact

Proceed to Reaction

Compromised? Check NMR

Weighing Process

Blanket with N2/Ar
Immediately

Critical Step

Dissolve in Solvent
(DCM/THF)Reseal & Parafilm

Excess Reagent

Return to 4°C Storage

Click to download full resolution via product page

Caption: Logic flow for handling air-sensitive aldehydes to prevent oxidation and exposure.

Emergency Response & Toxicology
This section details the response to acute exposure incidents, grounded in the chemical's

specific toxicology.
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Toxicology Matrix
Route Acute Symptoms Chronic Risks First Aid Action

Inhalation

Coughing, shortness

of breath, burning

sensation in throat.

Potential sensitization;

lung damage from HCl

release (if

decomposed).

Move to fresh air. If

breathing is difficult,

administer O₂.

Skin Contact

Redness, itching,

potential chemical

burn if moist.

Dermatitis; potential

absorption of

chlorinated aromatics.

Wash with soap &

water for 15 min. Do

NOT use alcohol

(enhances

absorption).

Eye Contact

Severe pain,

lacrimation, blurred

vision.

Corneal damage if

untreated.

Rinse cautiously with

water for 15 min.

Remove contact

lenses.[1]

Ingestion
Nausea, vomiting,

abdominal pain.

Hepatic strain (liver

metabolism of

biphenyls).

Rinse mouth.[2][3] Do

NOT induce vomiting.

Call Poison Control.

Spill Response Logic
In the event of a spill, the response differs based on the state of the material (Solid vs.

Solution).

Spill Detected Assess State

Solid Powder

Solution (Solvent)

PPE: Nitrile Gloves,
Goggles, N95 Mask

Dampen with inert oil
(minimize dust)

Dispose as Halogenated
Organic Waste

Absorb with Vermiculite
or Sand

If Solid

If Liquid
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Caption: Decision tree for containing and cleaning spills of halogenated aldehydes.
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Physical & Chemical Properties
Data consolidated for quick reference in synthesis planning.

Property Value Source/Method

Appearance
White to pale yellow crystalline

solid
Visual inspection

Melting Point 128–134°C (Predicted/Analog)
Derived from 3-chloro-4-

hydroxy analogs [1]

Boiling Point ~360°C (Predicted) Standard pressure

Solubility
Soluble in DCM, Ethyl Acetate,

DMSO. Insoluble in water.
Lipophilic nature

LogP ~4.2
High lipophilicity

(Bioaccumulation risk)

pKa N/A (Non-ionizable aldehyde)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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